![molecular formula C10H11N3O B2642674 5-Isopropyl-3-(pyridin-3-yl)-1,2,4-oxadiazole CAS No. 2320514-77-8](/img/structure/B2642674.png)
5-Isopropyl-3-(pyridin-3-yl)-1,2,4-oxadiazole
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Description
5-Isopropyl-3-(pyridin-3-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.218. The purity is usually 95%.
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Scientific Research Applications
Organic Light-Emitting Diodes (OLEDs) Applications
A study by Changsheng Wang et al. (2001) focuses on the synthesis and structural analysis of bis(1,3,4-oxadiazole) systems, including those with pyridine moieties, for use in organic light-emitting diodes (OLEDs). These materials were evaluated as hole-blocking layers in OLED devices, showing improved efficiency compared to devices without these materials (Wang et al., 2001).
Electron-Transporting and Exciton-Blocking Materials
Cheng-Hung Shih et al. (2015) synthesized m-terphenyl oxadiazole derivatives for use as electron transporters and hole/exciton blockers in blue, green, and red phosphorescent OLEDs. The materials demonstrated high efficiency, reduced driving voltages, and excellent external quantum efficiencies, indicative of their potential in improving OLED performance (Shih et al., 2015).
Antimicrobial Applications
A study by Hacer Bayrak et al. (2009) explored the synthesis of new 1,2,4-triazoles from isonicotinic acid hydrazide, leading to compounds with potential antimicrobial activities. This work illustrates the applicability of oxadiazole derivatives in developing new antimicrobial agents (Bayrak et al., 2009).
Anticancer Evaluation
N. Y. Megally Abdo and M. Kamel (2015) synthesized oxadiazoles, thiadiazoles, and triazoles derivatives to evaluate their anticancer activities. The study identified compounds with significant cytotoxicity against various cancer cell lines, highlighting the therapeutic potential of oxadiazole derivatives (Abdo & Kamel, 2015).
Properties
IUPAC Name |
5-propan-2-yl-3-pyridin-3-yl-1,2,4-oxadiazole |
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InChI |
InChI=1S/C10H11N3O/c1-7(2)10-12-9(13-14-10)8-4-3-5-11-6-8/h3-7H,1-2H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOXFPZFXUDWTEU-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC(=NO1)C2=CN=CC=C2 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3O |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.21 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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